Cas no 17582-96-6 (1H-Benzimidazole,1-(1,1-dimethylethyl)-)

• Product Name: 1H-Benzimidazole,1-(1,1-dimethylethyl)-
• CAS No: 17582-96-6
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 122422
• PubChem ID: 20453557
• Update Time: 2025-04-18

1H-Benzimidazole,1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-(1,1-dimethylethyl)-
• 1-(2-Methyl-2-propanyl)-1H-benzimidazole
• 1H-Benzimidazole,1-(1,1-dimethylethyl)-(9CI)
• 1-(tert-butyl)-1H-benzimidazole
• 1-t-butyl-1-fluorocyclohexane
• 1-t-Butylbenzimidazol
• 1-tert-butyl-1-fluoro-cyclohexane
• 1-tert-butyl-1-fluorohexane
• 1-tert-Butyl-1H-benzimidazole
• 1-tert-butyl-1H-benzoimidazole
• 1-tert-Butylbenzimidazol
• 1-tert-butylbenzimidazole
• 1-tert-butyl-benzimidazole
• AGN-PC-00L4Q0
• CTK3I2149
• Cyclohexane, 1-(1,1-dimethylethyl)-1-fluoro-
• I14-21699
• SureCN632380
• 1-t-butylbenzimidazole
• 17582-96-6
• SCHEMBL2614317
• Z1216814187
• AKOS023129706
• 1-(tert-Butyl)-1H-benzo[d]imidazole

• Inchi： 1S/C11H14N2/c1-11(2,3)13-8-12-9-6-4-5-7-10(9)13/h4-8H,1-3H3
• InChI Key： NWIJKJXHRDULIU-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)C(C)(C)C

Computed Properties

• Exact Mass: 174.116
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles